Cas no 1235222-20-4 (5-bromo-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}furan-2-carboxamide
• CAS No: 1235222-20-4
• MF: C₁₅H₁₇BrN₄O₂
• MW: 365.225082159042
• CID: 5997955
• PubChem ID: 49687794
• Update Time: 2025-10-25

5-bromo-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}furan-2-carboxamide
• 5-bromo-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]furan-2-carboxamide
• AKOS024491885
• 1235222-20-4
• 5-bromo-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)furan-2-carboxamide
• F5033-2398
• VU0631115-1
• 5-bromo-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}furan-2-carboxamide

• Inchi： 1S/C15H17BrN4O2/c16-13-3-2-12(22-13)14(21)19-10-11-4-8-20(9-5-11)15-17-6-1-7-18-15/h1-3,6-7,11H,4-5,8-10H2,(H,19,21)
• InChI Key： QWPYGTLXNBBJON-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC1CCN(C2=NC=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 364.05349g/mol
• Monoisotopic Mass: 364.05349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-bromo-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}furan-2-carboxamide

Recent Advances in the Study of 5-bromo-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}furan-2-carboxamide (CAS: 1235222-20-4)

The compound 5-bromo-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}furan-2-carboxamide (CAS: 1235222-20-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique furan-2-carboxamide scaffold and pyrimidin-2-yl piperidine moiety, has been explored for its role in modulating various biological targets, particularly in the context of kinase inhibition and cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific kinase enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-bromo-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}furan-2-carboxamide exhibits potent inhibitory activity against a subset of tyrosine kinases implicated in tumor proliferation and metastasis. The study utilized X-ray crystallography to reveal the binding mode of the compound within the ATP-binding pocket of the target kinase, providing valuable insights for further structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a modulator of protein-protein interactions (PPIs). A preprint article available on bioRxiv (2024) highlighted its ability to disrupt critical PPIs involved in inflammatory pathways, suggesting its applicability in autoimmune diseases. The researchers employed a combination of molecular docking and surface plasmon resonance (SPR) assays to validate these interactions, paving the way for future therapeutic development.

Pharmacokinetic studies have also been a focal point of recent research. A team from the University of Cambridge reported in ACS Pharmacology & Translational Science (2024) that structural modifications to the piperidine ring of 5-bromo-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}furan-2-carboxamide significantly improved its metabolic stability and oral bioavailability in rodent models. These findings are particularly promising for the compound's transition from bench to bedside, addressing previous challenges related to its in vivo performance.

Looking ahead, the versatility of 5-bromo-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}furan-2-carboxamide as a chemical scaffold continues to inspire new research directions. Current clinical trials (Phase I/II) are investigating its derivatives as potential treatments for non-small cell lung cancer (NSCLC) and rheumatoid arthritis, with preliminary results expected in late 2024. The compound's unique chemical features and demonstrated biological activities position it as a valuable tool for both therapeutic development and fundamental research in chemical biology.